Cas no 31612-63-2 ((2R)-3,3-dimethylbutane-1,2-diol)
31612-63-2 structure
Product Name:(2R)-3,3-dimethylbutane-1,2-diol
CAS No:31612-63-2
MF:C6H14O2
MW:118.174162387848
MDL:MFCD00211254
CID:292996
PubChem ID:6951685
Update Time:2025-04-19
(2R)-3,3-dimethylbutane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Butanediol, 3,3-dimethyl-, (R)-
- (S)-(+)-3,3-dimethyl-1,2-butanediol
- (2S)-3,3-dimethylbutane-1,2-diol
- (2S)-3,3-dimethyl-butane-1,2-diol
- (S)-2-(tert-butyl)-1,2-ethanediol
- (S)-3,3-dimethylbutane-1,2-diol
- (S)-3,3-dimethyl-butane-1,2-diol
- 3,3-dimethyl-1,2-butanediol
- (2R)-3,3-dimethylbutane-1,2-diol
- EN300-2009718
- (r)-3,3-dimethyl-1,2-butanediol
- SCHEMBL6477693
- 31612-63-2
- (R)-3,3-Dimethylbutane-1,2-diol
-
- MDL: MFCD00211254
- Inchi: 1S/C6H14O2/c1-6(2,3)5(8)4-7/h5,7-8H,4H2,1-3H3/t5-/m0/s1
- InChI Key: YVHAOWGRHCPODY-YFKPBYRVSA-N
- SMILES: O[C@@H](CO)C(C)(C)C
Computed Properties
- Exact Mass: 118.09900
- Monoisotopic Mass: 118.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 63.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46000
- LogP: 0.38570
(2R)-3,3-dimethylbutane-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2009718-0.05g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 0.05g |
$312.0 | 2023-09-16 | |
| Enamine | EN300-2009718-0.1g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 0.1g |
$466.0 | 2023-09-16 | |
| Enamine | EN300-2009718-0.25g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 0.25g |
$666.0 | 2023-09-16 | |
| Enamine | EN300-2009718-0.5g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 0.5g |
$1046.0 | 2023-09-16 | |
| Enamine | EN300-2009718-1.0g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 1g |
$1343.0 | 2023-06-01 | |
| Enamine | EN300-2009718-2.5g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 2.5g |
$2631.0 | 2023-09-16 | |
| Enamine | EN300-2009718-5.0g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 5g |
$3894.0 | 2023-06-01 | |
| Enamine | EN300-2009718-10.0g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 10g |
$5774.0 | 2023-06-01 | |
| Enamine | EN300-2009718-1g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 1g |
$1343.0 | 2023-09-16 | |
| Enamine | EN300-2009718-5g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 5g |
$3894.0 | 2023-09-16 |
(2R)-3,3-dimethylbutane-1,2-diol Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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